Cas no 685138-02-7 (1-​Piperazineacetamide, 4-​(2-​oxo-​2-​phenylethyl)​-​N-​(phenylmethyl)​-​, hydrochloride (1:2))

• Product Name: 1-​Piperazineacetamide, 4-​(2-​oxo-​2-​phenylethyl)​-​N-​(phenylmethyl)​-​, hydrochloride (1:2)
• CAS No: 685138-02-7
• MF: C₂₁H₂₇Cl₂N₃O₂
• MW: 424.36
• CID: 5147350
• Update Time: 2025-11-06

1-​Piperazineacetamide, 4-​(2-​oxo-​2-​phenylethyl)​-​N-​(phenylmethyl)​-​, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-​Piperazineacetamide, 4-​(2-​oxo-​2-​phenylethyl)​-​N-​(phenylmethyl)​-​, hydrochloride (1:2)

• Inchi： 1S/C21H25N3O2.2ClH/c25-20(19-9-5-2-6-10-19)16-23-11-13-24(14-12-23)17-21(26)22-15-18-7-3-1-4-8-18;;/h1-10H,11-17H2,(H,22,26);2*1H
• InChI Key： GPYZYULAYCHILN-UHFFFAOYSA-N
• SMILES： C1C=CC(CNC(=O)CN2CCN(CC2)CC(=O)C2C=CC=CC=2)=CC=1.Cl.Cl

Additional information on 1-​Piperazineacetamide, 4-​(2-​oxo-​2-​phenylethyl)​-​N-​(phenylmethyl)​-​, hydrochloride (1:2)

Research Brief on 1-Piperazineacetamide, 4-(2-oxo-2-phenylethyl)-N-(phenylmethyl)-, hydrochloride (1:2) (CAS: 685138-02-7)

The compound 1-Piperazineacetamide, 4-(2-oxo-2-phenylethyl)-N-(phenylmethyl)-, hydrochloride (1:2) (CAS: 685138-02-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine and phenylacetyl structural motifs, has been investigated for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, providing valuable insights into its mechanism of action and therapeutic potential.

One of the key areas of research has focused on the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 685138-02-7 exhibits affinity for specific receptors involved in the regulation of dopamine and serotonin pathways. These findings are particularly relevant for the treatment of neuropsychiatric conditions such as depression, anxiety, and schizophrenia. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to elucidate the binding interactions between the compound and its target receptors, paving the way for the design of more potent and selective analogs.

In addition to its neurological applications, recent investigations have highlighted the anti-inflammatory properties of 1-Piperazineacetamide, 4-(2-oxo-2-phenylethyl)-N-(phenylmethyl)-, hydrochloride (1:2). Studies using animal models of chronic inflammation have demonstrated its ability to suppress pro-inflammatory cytokines and inhibit key signaling pathways such as NF-κB. These results suggest its potential utility in managing inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Furthermore, the compound's favorable pharmacokinetic profile, including its oral bioavailability and metabolic stability, has been confirmed through preclinical studies, making it a promising candidate for further development.

The synthesis of 685138-02-7 has also been a subject of recent research, with efforts directed toward optimizing yield and purity. Novel synthetic routes involving multi-step reactions have been reported, with a focus on improving scalability and reducing the use of hazardous reagents. These advancements are critical for ensuring the compound's availability for large-scale pharmacological testing and eventual clinical trials. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and verify its structural integrity.

Despite these promising developments, challenges remain in the translational research of 1-Piperazineacetamide, 4-(2-oxo-2-phenylethyl)-N-(phenylmethyl)-, hydrochloride (1:2). Issues such as potential off-target effects, long-term toxicity, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical applications. Ongoing research is expected to provide deeper mechanistic insights and expand the scope of its therapeutic uses.

In conclusion, the latest research on 685138-02-7 underscores its potential as a versatile scaffold in drug discovery. Its dual activity in modulating neurotransmitter systems and suppressing inflammatory responses positions it as a valuable candidate for the development of multifunctional therapeutics. Continued exploration of its pharmacological properties and optimization of its synthetic pathways will be crucial for realizing its full potential in addressing unmet medical needs.